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Compound of Interest

Compound Name: 8-Aminooctan-1-OL hcl

CAS No.: 2551116-35-7

Cat. No.: B3391902

Get Quote

Introduction & Substance Identification
8-Aminooctan-1-ol Hydrochloride (8-Amino-1-octanol HCl) is a bifunctional aliphatic linker

commonly used in the synthesis of PROTACs, antibody-drug conjugates (ADCs), and surface

modifications. It possesses a primary amine (protected as the HCl salt) and a primary alcohol,

making it a critical "spacer" molecule in medicinal chemistry.

Crucial Distinction: Do not confuse this substance with 8-Amino-1-octanethiol HCl (CAS

937706-44-0). While both are C8 linkers, the thiol analog is prone to rapid oxidation (disulfide

formation) and requires different handling. The alcohol variant discussed here is oxidatively

stable but presents specific challenges regarding hygroscopicity and acidity.
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Property Data

Chemical Name 8-Aminooctan-1-ol Hydrochloride

Parent Amine CAS 19008-71-0 (Free Base)

Salt Form Hydrochloride (HCl)

Physical State White to off-white solid (crystalline or powder)

Solubility
Highly soluble in Water, Methanol, DMSO;

Sparingly soluble in DCM/Ether.

Key Hazard Skin/Eye Irritant (H315, H319), Hygroscopic.

Risk Assessment & Hazard Identification
While the hydrochloride salt is significantly less volatile and corrosive than the free amine (8-

amino-1-octanol), it introduces new physical hazards.

Hygroscopicity (Moisture Sensitivity): The HCl salt is highly hygroscopic. Exposure to

ambient humidity causes the powder to clump into a sticky gum, complicating accurate

weighing and potentially altering stoichiometry (water mass error).

Acidity: Upon dissolution in water or protic solvents, the salt dissociates, generating a weakly

acidic solution (pH ~4–5).

Inhalation/Contact: Fine dust can cause respiratory irritation and severe eye irritation.

Personal Protective Equipment (PPE) Matrix
This protocol is designed to prevent contact dermatitis and inhalation of hygroscopic dust.
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PPE Category
Standard

Requirement

Enhanced

Requirement (Large

Scale/Spill)

Rationale

Hand Protection
Nitrile Gloves (Min

thickness: 0.11 mm)

Double Gloving (Nitrile

over Nitrile)

Nitrile provides

excellent resistance to

aliphatic amines and

salts. Latex is not

recommended due to

potential permeability.

Eye Protection
Chemical Safety

Goggles

Face Shield +

Goggles

Safety glasses with

side shields are

insufficient if fine dust

generation is possible.

Goggles seal against

airborne particulates.

Respiratory
Fume Hood (Sash at

18")
N95/P100 Respirator

Required only if

working outside a

hood or cleaning

spills. The salt is not

volatile, but dust is an

irritant.

Body Defense
Lab Coat (Cotton/Poly

blend)

Tyvek® Sleeves or

Apron

Prevents dust

accumulation on

street clothes.

Operational Handling Protocol
A. Storage & Stability

Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Store under Inert Gas (Argon or Nitrogen).

Desiccation: The vial must be kept in a desiccator or a secondary container with active

desiccant (e.g., Drierite or Silica Gel).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3391902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Warning: Do not store near strong oxidizers or strong bases (liberates the corrosive free

amine).

B. Weighing & Solubilization (Step-by-Step)
Because of its hygroscopic nature, speed is critical during weighing to prevent water uptake.

Equilibration: Remove the vial from the refrigerator and allow it to warm to room temperature

(approx. 30 mins) inside a desiccator before opening.

Why? Opening a cold vial in humid lab air causes immediate condensation inside the

container, ruining the remaining stock.

Preparation: Place a tared weighing boat and spatula inside the fume hood.

Transfer:

Open the vial and quickly transfer the required amount.

Pro-Tip: If the solid has clumped, do not try to break it with a metal spatula inside a glass

vial (risk of breakage). Dissolve the entire content in a known volume of solvent (e.g.,

DMSO) to create a stock solution.

Resealing: Immediately purge the stock vial with Argon/Nitrogen, seal with Parafilm, and

return to the desiccator.

Solubilization: Add the solvent (Water, DMSO, or Methanol) immediately to the weighing boat

or transfer the solid to the reaction vessel.

Note: If using in a base-sensitive reaction (e.g., NHS ester coupling), remember to add a

non-nucleophilic base (like DIPEA or TEA) to neutralize the HCl and free the amine.

Emergency Response & Disposal
Skin Contact: Brush off dry powder before rinsing. Rinse with water for 15 minutes.

Eye Contact: Flush immediately with water or saline for 15 minutes. Seek medical attention if

irritation persists.
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Spill Cleanup:

Wear N95 respirator and goggles.

Cover spill with a paper towel dampened with water (to prevent dust).

Wipe up and place in a solid waste container.

Clean surface with a dilute sodium bicarbonate solution to neutralize any acidic residue.

Disposal: Dissolve in water and dispose of in the Aqueous/Basic waste stream (if

neutralized) or Organic waste stream depending on co-solvents. Do not dispose of down the

drain.

Visual Workflow: Safe Handling Hierarchy
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Figure 1: Operational workflow for handling hygroscopic amine salts to ensure chemical

stability and user safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. artsci.usu.edu [artsci.usu.edu]

To cite this document: BenchChem. [Operational Safety & Logistics Guide: 8-Aminooctan-1-
ol Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3391902/docs#operational-safety-logistics-guide-8-
aminooctan-1-ol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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